Cas no 273399-95-4 ((5-chloro-1H-benzodimidazol-2-yl)methanamine)

• Product Name: (5-chloro-1H-benzodimidazol-2-yl)methanamine
• CAS No: 273399-95-4
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD09038197
• CID: 67420
• PubChem ID: 6484117
• Update Time: 2025-06-09

(5-chloro-1H-benzodimidazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-CHLORO-1H-BENZO[D]IMIDAZOL-2-YL)METHANAMINE
• (6-chloro-1H-benzimidazol-2-yl)methanamine
• 6-chloro-1H-Benzimidazole-2-methanamine
• C-(5-Chloro-1H-benzoimidazol-2-yl)-methylamine
• C-(5-Chloro-1H-benzoimidazol-2-yl)-methylaminedihydrochloride
• (5-chloro-1H-1,3-benzodiazol-2-yl)methanamine
• (5-Chloro-1H-benzo[d]imidazol-2-yl)methanamine
• (5-chlorobenzimidazol-2-yl)methylamine
• 1-(5-chloro-1H-benzimidazol-2-yl)methanamine
• 1-(6-chloro-1H-benzimidazol-2-yl)methanamine(SALTDATA: 2HCl)
• ST073982
• 1H-Benzimidazole-2-methanamine, 6-chloro-
• FT-0737018
• C-(5-chloro-1H-benzimidazol-2-yl )-methylamine
• DTXSID50424373
• 1H-BENZIMIDAZOLE-2-METHANAMINE, 5-CHLORO-
• WVBPEUGZSSDGPT-UHFFFAOYSA-N
• [(5-Chloro-1H-benzimidazol-2-yl)methyl]amine dihydrochloride
• MFCD09038197
• AKOS000302907
• BB 0237453
• C-(5-chloro-1H-benzimidazol-2-yl)methylamine
• 1-(5-CHLORO-1H-1,3-BENZODIAZOL-2-YL)METHANAMINE
• EN300-146244
• CS-D0569
• AB43009
• (5-CHLORO-1H-BENZIMIDAZOL-2-YL)METHYLAMINE
• CHEMBL4524620
• CCG-355635
• (5-Chloro-1H-benzimidazol-2-yl)methylamine dihydrochloride, AldrichCPR
• SCHEMBL4151145
• AMY26830
• A5317
• C-(5-chloro-1H-benzimidazol-2-yl)-methylamine
• 273399-95-4
• 1-(6-chloro-1H-benzimidazol-2-yl)methanamine
• [(5-chloro-1H-benzimidazol-2-yl)methyl]amine diHYDROCHLORIDE Salt
• DB-013729
• XH0036
• ALBB-013605
• STK691786
• 1-(5-chloro-1H-benzimidazol-2-yl)methanamine dihydrochloride
• (5-chloro-1H-benzodimidazol-2-yl)methanamine

• MDL： MFCD09038197
• Inchi： 1S/C8H8ClN3/c9-5-1-2-6-7(3-5)12-8(4-10)11-6/h1-3H,4,10H2,(H,11,12)
• InChI Key： WVBPEUGZSSDGPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CN)=N2

Computed Properties

• Exact Mass: 181.04100
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.429
• Boiling Point: 417.3 ℃ at 760 mmHg
• Flash Point: 417.3 °C at 760 mmHg
• Refractive Index: 1.716
• PSA: 54.70000
• LogP: 2.37530
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(5-chloro-1H-benzodimidazol-2-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (5-chloro-1H-benzodimidazol-2-yl)methanamine

Introduction to (5-chloro-1H-benzodimidazol-2-yl)methanamine (CAS No. 273399-95-4)

(5-chloro-1H-benzodimidazol-2-yl)methanamine, identified by its CAS number 273399-95-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and amine functional groups in its molecular framework makes it a versatile intermediate for the development of novel therapeutic agents.

The compound belongs to the benzodimidazole class, a scaffold that has been extensively studied for its pharmacological activity. Benzodimidazoles are known for their ability to interact with biological targets, making them valuable candidates for drug discovery. Specifically, the chloro-substituted benzodimidazole moiety enhances the electrophilicity of the molecule, facilitating further functionalization and allowing for the construction of more complex structures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The (5-chloro-1H-benzodimidazol-2-yl)methanamine structure has shown promise in this context, particularly in the inhibition of enzymes involved in cancer progression and inflammation. Its ability to modulate these pathways is attributed to its interaction with specific amino acid residues in the target proteins, leading to altered enzyme activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The methanamine group provides a site for further derivatization, enabling chemists to introduce additional functional groups that can enhance potency, selectivity, and pharmacokinetic properties. This flexibility has made it a popular choice for medicinal chemists working on oncology and anti-inflammatory drug development.

Recent studies have highlighted the compound's role in preclinical models as an inhibitor of kinases and other enzymes implicated in chronic diseases. For instance, research indicates that derivatives of (5-chloro-1H-benzodimidazol-2-yl)methanamine can selectively inhibit tyrosine kinases, which are overactive in many cancer types. This selective inhibition is crucial for minimizing side effects and improving patient outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzodimidazole core efficiently. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

The pharmacological profile of (5-chloro-1H-benzodimidazol-2-yl)methanamine has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that it can bind to active sites of target enzymes with high affinity. This binding affinity is essential for effective drug action and underscores the compound's potential as a lead molecule.

In addition to its applications in oncology, this compound has shown promise in treating inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. By modulating inflammatory pathways, derivatives of (5-chloro-1H-benzodimidazol-2-yl)methanamine could offer therapeutic benefits by reducing inflammation and associated symptoms.

The development of new drugs is often hindered by issues related to bioavailability and metabolic stability. However, the structural features of this compound contribute to improved pharmacokinetic properties when incorporated into drug candidates. The chloro group enhances lipophilicity, while the amine group can form hydrogen bonds with biological targets, improving binding efficiency.

Future research aims to explore new derivatives of (5-chloro-1H-benzodimidazol-2-yl)methanamine with enhanced pharmacological profiles. By modifying substituents on the benzodimidazole core or introducing additional functional groups, scientists hope to develop drugs that are more potent, selective, and less toxic. These efforts are supported by advances in synthetic chemistry and high-throughput screening technologies.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives and have accelerated the drug development process.

In conclusion, (5-chloro-1H-benzodimidazol-2-yl)methanamine (CAS No. 273399-95-4) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features and potential as a building block for drug development make it an area of active research interest. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future treatments.